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Compound of Interest

Compound Name: Gp100 (25-33), mouse TFA

Cat. No.: B10828564 Get Quote

Application Notes for Gp100 (25-33), Mouse TFA
Introduction

Gp100 (25-33), mouse TFA is a synthetic peptide fragment corresponding to amino acids 25-

33 of the mouse glycoprotein 100 (gp100), a melanoma-associated antigen. This peptide, with

the amino acid sequence EGSRNQDWL, is a crucial reagent in immunological research,

particularly in the study of melanoma tumor immunology and the development of cancer

vaccines and T-cell-based immunotherapies. As a trifluoroacetate (TFA) salt, it is typically

supplied as a lyophilized powder. Proper dissolution and storage are critical to maintain its

biological activity and ensure experimental reproducibility. These application notes provide

detailed protocols for the reconstitution and storage of Gp100 (25-33), mouse TFA, as well as

a general protocol for its application in T-cell stimulation assays.

Chemical Properties

A summary of the key chemical properties of Gp100 (25-33), mouse TFA is provided in the

table below.
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Property Value

Sequence
EGSRNQDWL (Glu-Gly-Ser-Arg-Asn-Gln-Asp-

Trp-Leu)

Molecular Formula C48H70F3N15O19

Molecular Weight 1218.15 g/mol

Appearance White to off-white solid

Purity Typically >95% by HPLC

Counter-ion TFA (Trifluoroacetate)

Solubility

Gp100 (25-33), mouse TFA is soluble in aqueous solutions. For optimal results, sterile,

distilled water or a buffered solution such as phosphate-buffered saline (PBS) at pH 7.2-7.4 is

recommended.[1][2] The presence of both acidic (Aspartic Acid, Glutamic Acid) and basic

(Arginine) residues, along with hydrophobic residues (Leucine, Tryptophan), gives the peptide

an amphipathic character. If solubility issues arise, the following strategies can be employed:

Sonication: Brief periods of sonication can aid in the dissolution of the peptide.[3][4]

pH Adjustment: For acidic peptides, dissolving in a basic buffer or adding a small amount of

a weak base like 10% ammonium bicarbonate can improve solubility.[3] Conversely, for basic

peptides, a slightly acidic solution such as 10% acetic acid may be beneficial.[3]

Organic Solvents: For highly hydrophobic peptides, a small amount of an organic solvent like

dimethyl sulfoxide (DMSO) or acetonitrile can be used to initially dissolve the peptide,

followed by a stepwise dilution with the desired aqueous buffer.[3][4] However, for Gp100
(25-33), mouse TFA, water or PBS should be sufficient.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Gp100 (25-33), Mouse TFA

This protocol outlines the steps for reconstituting the lyophilized peptide to a stock solution.
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Materials:

Vial of lyophilized Gp100 (25-33), mouse TFA

Sterile, nuclease-free water or sterile 1X PBS

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide and the chosen solvent to

equilibrate to room temperature for 15-30 minutes.[5][6] This prevents condensation from

forming inside the vial.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to

ensure that all the lyophilized powder is at the bottom of the vial.[2][7]

Solvent Addition: Under sterile conditions (e.g., in a laminar flow hood), carefully open the

vial. Using a sterile pipette tip, add the desired volume of sterile water or PBS to the vial to

achieve the target stock concentration (e.g., 1 mg/mL).

Dissolution: Gently swirl the vial or pipette the solution up and down to dissolve the peptide.

[5] Avoid vigorous shaking, as this can cause the peptide to aggregate or degrade.[5] If

necessary, vortex gently for a few seconds.

Incubation: Allow the solution to stand at room temperature for 10-15 minutes to ensure

complete dissolution.[8]

Verification: Visually inspect the solution to ensure it is clear and free of particulates.[8] If any

undissolved material is present, brief sonication may be applied.[3]
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Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Protocol 2: Storage of Gp100 (25-33), Mouse TFA

Proper storage is essential to maintain the integrity and activity of the peptide.

Form
Storage
Temperature

Duration Storage Conditions

Lyophilized Powder -20°C 1 year
Sealed, away from

moisture and light.[1]

-80°C 2 years
Sealed, away from

moisture and light.[1]

Stock Solution -20°C 1 month
In a sealed container,

away from light.[1][9]

-80°C 6 months
In a sealed container,

away from light.[1][9]

Important Considerations:

Avoid repeated freeze-thaw cycles of the stock solution.

For in vivo applications, ensure the solvent is sterile and endotoxin-free. If water is used as

the stock solution solvent, it should be diluted to the working solution and then sterilized by

filtration through a 0.22 µm filter before use.[1][9]

Protocol 3: In Vitro T-Cell Stimulation Assay

This protocol provides a general workflow for using Gp100 (25-33), mouse TFA to stimulate

peptide-specific T-cells in vitro, for example, in an ELISPOT or intracellular cytokine staining

(ICS) assay.

Materials:
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Gp100 (25-33), mouse TFA stock solution (e.g., 1 mg/mL)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 2 mM L-glutamine, 1%

penicillin-streptomycin)

Splenocytes or purified T-cells from immunized or naïve mice

Antigen-presenting cells (APCs), if using purified T-cells

96-well cell culture plates

Cell culture incubator (37°C, 5% CO2)

Assay-specific reagents (e.g., ELISPOT plates and antibodies, or flow cytometry antibodies

for ICS)

Procedure:

Prepare Working Solution: Dilute the Gp100 (25-33), mouse TFA stock solution to the

desired working concentration (e.g., 1-10 µg/mL) in complete cell culture medium.

Cell Plating: Plate splenocytes or a co-culture of T-cells and APCs at the desired density in a

96-well plate.

Peptide Stimulation: Add the Gp100 (25-33), mouse TFA working solution to the appropriate

wells. Include a negative control (medium only or an irrelevant peptide) and a positive control

(e.g., a mitogen like Concanavalin A or PHA).

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for the required duration (e.g.,

24-72 hours, depending on the assay).

Assay Readout: Proceed with the specific protocol for your chosen assay (e.g., ELISPOT

development, or staining for intracellular cytokines followed by flow cytometry analysis).
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Caption: Workflow for the reconstitution of lyophilized Gp100 (25-33), mouse TFA.
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Caption: General workflow for an in vitro T-cell stimulation assay using Gp100 peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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